Cas no 4600081-18-9 (Ethyl 2-bromo-5-chlorooxazole-4-carboxylate)

Ethyl 2-bromo-5-chlorooxazole-4-carboxylate structure
4600081-18-9 structure
Product Name:Ethyl 2-bromo-5-chlorooxazole-4-carboxylate
CAS No:4600081-18-9
MF:C6H5BrClNO3
MW:254.465800046921
CID:2677610
PubChem ID:53338768
Update Time:2025-04-21

Ethyl 2-bromo-5-chlorooxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-bromo-5-chloro-1,3-oxazole-4-carboxylate
    • 4600081-18-9
    • DTXSID30693484
    • Ethyl 2-bromo-5-chlorooxazole-4-carboxylate
    • AKOS015951130
    • 1240621-15-1
    • Inchi: 1S/C6H5BrClNO3/c1-2-11-5(10)3-4(8)12-6(7)9-3/h2H2,1H3
    • InChI Key: PKQYNYKEEBHRCZ-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=C(O1)Cl)C(=O)OCC

Computed Properties

  • Exact Mass: 252.914
  • Monoisotopic Mass: 252.914
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.72 g/cm3
  • Boiling Point: 306.485ºC at 760 mmHg
  • Flash Point: 139.157ºC
  • LogP: 2.26720
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